Cas no 2137743-10-1 (3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 2137743-10-1
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 6585415
• PubChem ID: 165442271
• Update Time: 2025-06-27

3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137743-10-1
• EN300-624824
• 3,3-dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid
• 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H20O2/c1-4-6-12(10(13)14)8-5-7-11(2,3)9-12/h4H,1,5-9H2,2-3H3,(H,13,14)
• InChI Key： QOZFIQOZVISVMY-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid (CAS No. 2137743-10-1)

The compound 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid (CAS No. 2137743-10-1) is a specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This cyclohexane derivative is characterized by its unique structural features, including a carboxylic acid functional group and an allyl (prop-2-en-1-yl) substituent, which make it a versatile intermediate for various applications. Its CAS number 2137743-10-1 serves as a critical identifier for researchers and industry professionals seeking precise information about this compound.

In recent years, the demand for 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid has surged due to its potential role in the synthesis of bioactive molecules and functional materials. Researchers are particularly interested in its utility as a building block for drug discovery, where its cyclohexane backbone and reactive sites offer opportunities for structural diversification. The compound's allyl group also enables participation in click chemistry reactions, a hot topic in modern synthetic methodologies. This aligns with the growing trend of green chemistry and sustainable synthesis, as users increasingly search for eco-friendly chemical intermediates.

The physicochemical properties of CAS 2137743-10-1 further enhance its appeal. Its moderate polarity, attributed to the carboxylic acid moiety, allows for solubility in both organic and aqueous media, depending on pH conditions. This property is crucial for applications in formulation science and drug delivery systems, where solubility and stability are paramount. Additionally, the steric hindrance provided by the 3,3-dimethyl substitution can influence the compound's reactivity and selectivity, making it a valuable tool for stereoselective synthesis.

From an industrial perspective, 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid is often discussed in the context of high-value fine chemicals. Its synthesis typically involves multi-step organic reactions, including alkylation and oxidation processes, which are frequently optimized for yield improvement and cost reduction. These topics are highly searched in chemical manufacturing forums, reflecting the industry's focus on process optimization and scale-up challenges. The compound's potential as a flavor and fragrance ingredient has also been explored, given its structural similarity to other terpenoid derivatives used in these applications.

In the realm of academic research, CAS 2137743-10-1 is frequently cited in studies related to cyclohexane-based scaffolds. Its conformational flexibility and functional group compatibility make it an ideal candidate for investigating structure-activity relationships (SAR) in medicinal chemistry. Recent publications have highlighted its use in the design of enzyme inhibitors and receptor modulators, addressing the rising demand for targeted therapeutics. This aligns with the broader trend of personalized medicine, a topic that dominates healthcare-related searches.

For analytical chemists, the characterization of 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's purity and structural integrity, which are critical for quality control in both research and industrial settings. The growing interest in analytical method development for novel compounds like this one reflects the broader emphasis on precision measurement in chemical sciences.

Looking ahead, the applications of 3,3-Dimethyl-1-(prop-2-en-1-yl)cyclohexane-1-carboxylic acid are expected to expand further, particularly in emerging fields such as bioconjugation and smart materials. Its allyl group offers a handle for polymer functionalization, a technique increasingly relevant to biodegradable plastics and responsive hydrogels. These areas are of high interest to users searching for sustainable material solutions, underscoring the compound's relevance to contemporary scientific and industrial challenges.